Cas no 1864394-06-8 (3-Pyridinamine, 6-methoxy-2-propyl-)

• Product Name: 3-Pyridinamine, 6-methoxy-2-propyl-
• CAS No: 1864394-06-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5295854
• Update Time: 2025-10-31

3-Pyridinamine, 6-methoxy-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-methoxy-2-propyl-

• Inchi： 1S/C9H14N2O/c1-3-4-8-7(10)5-6-9(11-8)12-2/h5-6H,3-4,10H2,1-2H3
• InChI Key： KJHOMAMDJJUBSB-UHFFFAOYSA-N
• SMILES： C1(CCC)=NC(OC)=CC=C1N

Additional information on 3-Pyridinamine, 6-methoxy-2-propyl-

Introduction to 3-Pyridinamine, 6-methoxy-2-propyl- (CAS No. 1864394-06-8)

3-Pyridinamine, 6-methoxy-2-propyl-, identified by its Chemical Abstracts Service (CAS) number 1864394-06-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a pyridine core substituted with a methoxy group at the 6-position and an isopropyl group at the 2-position, making it a structurally intriguing molecule with potential applications in medicinal chemistry and drug discovery.

The molecular structure of 3-Pyridinamine, 6-methoxy-2-propyl- contributes to its unique chemical properties, which include moderate solubility in organic solvents and the ability to participate in various nucleophilic substitution reactions. These characteristics make it a valuable intermediate in the synthesis of more complex pharmacophores. The presence of both electron-donating (methoxy) and alkyl (isopropyl) groups enhances its reactivity, allowing for further functionalization to create novel compounds with tailored biological activities.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based molecules can exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory responses. The specific substitution pattern in 3-Pyridinamine, 6-methoxy-2-propyl- positions it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of 3-Pyridinamine, 6-methoxy-2-propyl- is its potential as a scaffold for drug development. Researchers have leveraged similar pyridine derivatives to design molecules that interact with biological targets with high specificity. For instance, modifications at the 2- and 6-positions can fine-tune electronic properties, influencing binding affinity and metabolic stability. This flexibility makes it an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have further accelerated the exploration of 3-Pyridinamine, 6-methoxy-2-propyl-. Molecular docking studies and quantum mechanical calculations have provided insights into its interactions with potential drug targets. These computational approaches have helped predict binding modes and optimize synthetic routes, reducing the time and cost associated with experimental trials. Such methodologies are particularly valuable in modern drug discovery pipelines, where efficiency is paramount.

The synthesis of 3-Pyridinamine, 6-methoxy-2-propyl- involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include nucleophilic aromatic substitution (SNAr) reactions to introduce the methoxy group followed by alkylation to attach the isopropyl moiety. Advances in catalytic systems have improved yields and reduced byproduct formation, making large-scale production feasible. These synthetic strategies align with green chemistry principles by minimizing waste and energy consumption.

Beyond its synthetic utility, 3-Pyridinamine, 6-methoxy-2-propyl- has garnered attention for its role in developing bioactive molecules. For example, derivatives of this compound have been investigated for their ability to modulate enzyme activity. Enzyme inhibition is a cornerstone of pharmacological intervention, and pyridine-based inhibitors offer a rich structural diversity for therapeutic applications. The combination of methoxy and isopropyl groups provides a balance between lipophilicity and polarizability, which is often critical for effective enzyme binding.

The pharmacokinetic properties of 3-Pyridinamine, 6-methoxy-2-propyl- are also subjects of interest. Researchers have examined how structural modifications influence absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). By optimizing these parameters, chemists can enhance drug-like properties and improve therapeutic outcomes. Preclinical studies using related compounds have provided valuable data on metabolic stability and potential side effects, guiding further development efforts.

Another area where 3-Pyridinamine, 6-methoxy-2-propyl- shows promise is in the field of materials science. Pyridine derivatives are known for their ability to form coordination complexes with metals due to their nitrogen donor capability. These complexes find applications in catalysis, luminescent materials, and even medicinal formulations as metal-based therapeutics. The versatility of 3-Pyridinamine, 6-methoxy-2-propyl- as a ligand precursor underscores its broader scientific relevance beyond pharmaceuticals.

In conclusion,3-Pyridinamine, 6-methoxy, 2-propyl, CAS No. 1864394-06-8, represents a fascinating compound with multifaceted applications. Its unique structural features make it a valuable intermediate in drug discovery，a versatile building block for synthetic chemistry，and a subject of interest in materials science。Ongoing research continues to uncover new possibilities，underscoring the importance of continued exploration in this field。As computational tools become more sophisticated，the potential for discovering novel derivatives increases，opening doors to innovative therapeutic solutions。The future looks promising for this intriguing molecule as it continues to play a pivotal role in scientific advancements。